Cas no 73742-61-7 ((4-Aminopiperazin-1-yl)(phenyl)methanone)
(4-Aminopiperazin-1-yl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-氨基哌嗪-1-基)(苯基)甲酮
- (4-Aminopiperazin-1-yl)(phenyl)methanone
- (4-aminopiperazin-1-yl)-phenylmethanone
- p-Aminobenzoylpiperazine
- A905094
- JEIQNOTUEGFLDW-UHFFFAOYSA-N
- 73742-61-7
- SCHEMBL8225328
- 4-BENZOYLPIPERAZIN-1-AMINE
-
- Inchi: 1S/C11H15N3O/c12-14-8-6-13(7-9-14)11(15)10-4-2-1-3-5-10/h1-5H,6-9,12H2
- InChI Key: JEIQNOTUEGFLDW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1CCN(CC1)N
Computed Properties
- Exact Mass: 205.121512110g/mol
- Monoisotopic Mass: 205.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 49.6
(4-Aminopiperazin-1-yl)(phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139002972-1g |
(4-Aminopiperazin-1-yl)(phenyl)methanone |
73742-61-7 | 95% | 1g |
$763.98 | 2023-09-01 | |
| Chemenu | CM169105-1g |
(4-aminopiperazin-1-yl)(phenyl)methanone |
73742-61-7 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM169105-1g |
(4-aminopiperazin-1-yl)(phenyl)methanone |
73742-61-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Ambeed | A151627-1g |
(4-Aminopiperazin-1-yl)(phenyl)methanone |
73742-61-7 | 95+% | 1g |
$721.0 | 2025-04-17 |
(4-Aminopiperazin-1-yl)(phenyl)methanone Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on (4-Aminopiperazin-1-yl)(phenyl)methanone
Professional Introduction to (4-Aminopiperazin-1-yl)(phenyl)methanone (CAS No. 73742-61-7)
(4-Aminopiperazin-1-yl)(phenyl)methanone, with the CAS number 73742-61-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperazine ring linked to a phenyl group through a methanone bridge, has garnered attention due to its versatile structural framework and potential biological activities. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in drug design, known for its ability to interact with various biological targets, including enzymes and receptors.
The structural integrity of (4-Aminopiperazin-1-yl)(phenyl)methanone allows for modifications that can fine-tune its pharmacological properties. The presence of the amine group on the piperazine ring provides a site for further functionalization, enabling the synthesis of derivatives with enhanced specificity and efficacy. This flexibility has made it a valuable scaffold in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. Research has demonstrated that compounds incorporating this scaffold exhibit a wide range of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The methanone linkage in (4-Aminopiperazin-1-yl)(phenyl)methanone contributes to its stability and solubility, making it an attractive candidate for further investigation.
One of the most compelling aspects of (4-Aminopiperazin-1-yl)(phenyl)methanone is its potential application in the treatment of neurological disorders. Studies have shown that piperazine derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This has led to investigations into their use as potential treatments for conditions such as depression, anxiety, and Parkinson's disease. The phenyl group in this compound also adds to its interactability with biological targets, suggesting possible applications in central nervous system (CNS) drug development.
The synthesis of (4-Aminopiperazin-1-yl)(phenyl)methanone involves well-established organic chemistry techniques, making it accessible for large-scale production. The reaction typically involves the condensation of aniline derivatives with piperazine under controlled conditions. This synthetic route allows for high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.
Recent advancements in computational chemistry have further enhanced the understanding of the pharmacological properties of (4-Aminopiperazin-1-yl)(phenyl)methanone. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for structure-activity relationship (SAR) studies. These studies are crucial for optimizing the compound's efficacy and minimizing potential side effects.
In addition to its pharmaceutical applications, (4-Aminopiperazin-1-yl)(phenyl)methanone has shown promise in other areas of research. For instance, it has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. Its structural features make it a versatile building block for creating complex molecules with diverse functionalities.
The safety profile of (4-Aminopiperazin-1-yl)(phenyl)methanone is another critical consideration. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, although further research is needed to fully understand its long-term effects. As with any chemical entity intended for therapeutic use, rigorous testing is essential to ensure patient safety.
The future prospects for (4-Aminopiperazin-1-yl)(phenyl)methanone are promising. Ongoing research aims to uncover new applications and optimize its pharmacological properties through structural modifications. Collaborative efforts between academia and industry are likely to accelerate these developments, bringing innovative treatments to patients worldwide.
In conclusion, (4-Aminopiperazin-1-yl)(phenyl)methanone (CAS No. 73742-61-7) represents a significant compound in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features and potential biological activities make it a valuable scaffold for drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern medicine.
73742-61-7 ((4-Aminopiperazin-1-yl)(phenyl)methanone) Related Products
- 63991-67-3(1-benzoyl-4-benzylpiperazine)
- 926227-38-5(4-(4-Ethylpiperazinocarbonyl)benzylamine)
- 321531-77-5(1,3-phenylenebis((4-benzylpiperazin-1-yl)methanone))
- 219989-27-2((4-benzylpiperazin-1-yl)(4-methylphenyl)methanone)
- 111752-26-2(1-(4-Methylbenzoyl)piperazine)
- 13754-38-6(1-Benzoylpiperazine)
- 314263-53-1((4-Benzyl-piperazin-1-yl)-m-tolyl-methanone)
- 330467-87-3(<br>[4-(4-Benzyl-piperazine-1-carbonyl)-phenyl]-(4-benzyl-piperazin-1-yl)-metha none)
- 100939-91-1(1-(3-Methyl-benzoyl)-piperazine)
- 123469-39-6(Methanone,[4-(2-aminoethyl)-1-piperazinyl]phenyl-)